Cas no 87310-69-8 (N-4-Cyano-3-(trifluoromethyl)phenyl-2-oxopropanamide)

N-4-Cyano-3-(trifluoromethyl)phenyl-2-oxopropanamide structure

87310-69-8 structure

Product Name:N-4-Cyano-3-(trifluoromethyl)phenyl-2-oxopropanamide

CAS No:87310-69-8

Molecular Formula:C₁₁H₇N₂O₂F₃

Molecular Weight:256.18068

CID:1064745

PubChem ID:9899821

N-4-Cyano-3-(trifluoromethyl)phenyl-2-oxopropanamide Properties

Names and Identifiers

- N-[4-Cyano-3-(trifluoromethyl)phenyl]-2-oxopropanamide
- FT-0665311
- SCHEMBL5664793
- N-(4-Cyano-3-trifluoromethyl-phenyl)-2-oxo-propionamide
- 87310-69-8
- DTXSID20432561
- DB-320779
- G69182
- +Expand
- InChIKey： KSMBAOCZDHBYCQ-UHFFFAOYSA-NCopyCopied
- Inchi： InChI=1S/C11H7F3N2O2/c1-6(17)10(18)16-8-3-2-7(5-15)9(4-8)11(12,13)14/h2-4H,1H3,(H,16,18)CopyCopied
- SMILES： O=C(Nc1cc(c(C#N)cc1)C(F)(F)F)C(=O)CCopyCopied

Computed Properties

Exact Mass: 256.04600
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Rotatable Bond Count: 2
Monoisotopic Mass: 256.04596196g/mol
Heavy Atom Count: 18
Complexity: 397
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.6
Topological Polar Surface Area: 70Å²

Experimental Properties

LogP: 2.17758
PSA: 69.96000
Melting Point: 147-1480C
Solubility: DMSO (Slightly), Methanol (Slightly)
Density: 1.4±0.1 g/cm3

N-4-Cyano-3-(trifluoromethyl)phenyl-2-oxopropanamide Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00GXUS-10mg	N-[4-Cyano-3-(trifluoromethyl)phenyl]-2-oxopropanamide	87310-69-8	98%	10mg		2024-04-20
A2B Chem LLC	AH89572-10mg	N-[4-Cyano-3-(trifluoromethyl)phenyl]-2-oxopropanamide	87310-69-8	98%	10mg	$195.00
TRC	C982160-10mg	N-[4-Cyano-3-(trifluoromethyl)phenyl]-2-oxopropanamide	87310-69-8		10mg	$ 161.00	2023-09-08
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1609876-10mg	N-(4-cyano-3-(trifluoromethyl)phenyl)-2-oxopropanamide	87310-69-8	98%	10mg	￥1330.00

N-4-Cyano-3-(trifluoromethyl)phenyl-2-oxopropanamide Synthesis

N-4-Cyano-3-(trifluoromethyl)phenyl-2-oxopropanamide Related Literature

1. Publications received

Anal. Proc., 1982,19, 535-536
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O. Marconi,E. Bravi,G. Perretti,R. Martini,L. Montanari,P. Fantozzi Anal. Methods, 2010,2, 1686-1691
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Chem. Sci., 2013,4, 3765-3765
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Chunxia Li,Jun Lin Nanoscale, 2011,3, 2589-2595
5. Correlation of diffusion and performance in sequentially processed P3HT/PCBM heterojunction films by time-resolved neutron reflectometry

Kwan H. Lee,Yuliang Zhang,Paul L. Burn,Ian R. Gentle,Andrew Nelson,Paul Meredith J. Mater. Chem. C, 2013,1, 2593-2598
6. Photocatalytic reduction of CO2 and protons using water as an electron donor over potassium tantalate nanoflakes†

Kimfung Li,Albertus D. Handoko,Majeda Khraisheh,Junwang Tang Nanoscale, 2014,6, 9767-9773
7. Substrate mediated redox partner selectivity of cytochrome P450†

Katherine A. Gentry,Meng Zhang,Sang-Choul Im,Lucy Waskell,Ayyalusamy Ramamoorthy Chem. Commun., 2018,54, 5780-5783
8. 2014 atomic spectrometry update – a review of advances in environmental analysis

Owen T. Butler,Warren R. L. Cairns,Jennifer M. Cook,Christine M. Davidson J. Anal. At. Spectrom., 2015,30, 21-63
9. Morphology of all-polymer solar cells

Christopher R. McNeill Energy Environ. Sci., 2012,5, 5653-5667
10. Biomass-derived three-dimensional carbon framework for a flexible fibrous supercapacitor and its application as a wearable smart textile†

Chunghsuan Hsiao,Chiyoung Lee,Nyanhwa Tai RSC Adv., 2020,10, 6960-6972

87310-69-8 (N-4-Cyano-3-(trifluoromethyl)phenyl-2-oxopropanamide) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:87310-69-8)N-[4-Cyano-3-(trifluoromethyl)phenyl]-2-oxopropanamide

Purity:99%/99%/99%

Quantity:25mg/50mg/100mg

Price($):575.0/1006.0/1331.0